Cas no 1805262-89-8 (3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid
• CAS No: 1805262-89-8
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4896163
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-7-5(6(9)10)3(8(13)14)2-4(11-7)12(15)16/h2,6H,1H3,(H,13,14)
• InChI Key： DLPNPLYKHRUBFY-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1C(=O)O)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.5
• Topological Polar Surface Area: 105

Additional information on 3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid

Professional Introduction to 3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic Acid (CAS No. 1805262-89-8)

3-(Difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid (CAS No. 1805262-89-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of 3-(difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid consists of a pyridine core substituted with a difluoromethyl group, a methoxy group, and a nitro group at the 6-position, with a carboxylic acid moiety at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it an invaluable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor interactions in various therapeutic contexts. For instance, studies have demonstrated that difluoromethyl-substituted compounds can exhibit potent inhibitory effects on certain kinases and proteases, which are key targets in oncology and inflammatory disease treatment.

The 2-methoxy and 6-nitro substituents further contribute to the compound's reactivity and functionality. The methoxy group can serve as a leaving group in nucleophilic substitution reactions, while the nitro group can be reduced to an amine or diazotized for further derivatization. These features make 3-(difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid a versatile building block for constructing more complex molecules.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting viral proteases. Recent research has highlighted the importance of fluorinated pyridines in developing antiviral agents with improved efficacy and reduced resistance profiles. The structural motif of 3-(difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid aligns well with this requirement, offering a scaffold that can be readily modified to enhance binding interactions with viral enzymes.

In addition to its role in antiviral drug development, this compound has also been explored in the context of neurodegenerative diseases. The nitro group's ability to engage in redox chemistry makes it particularly relevant for targeting disorders such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant pathological role. Researchers have utilized derivatives of this compound to develop novel chelating agents that can selectively bind to metal ions implicated in these conditions.

The carboxylic acid functionality at the 4-position provides another avenue for chemical modification. This moiety can be esterified or amidated to introduce specific pharmacophores or linkages required for drug delivery systems. For example, prodrugs based on this scaffold have been investigated for their potential to enhance oral bioavailability or targeted tissue distribution.

The synthesis of 3-(difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid involves multi-step organic transformations that highlight advancements in synthetic methodology. Recent innovations in catalytic coupling reactions have enabled more efficient and scalable production processes for fluorinated heterocycles. These techniques have not only improved yield but also reduced waste generation, aligning with green chemistry principles.

The compound's stability under various reaction conditions has also been a focus of research efforts. Studies have demonstrated that protective groups can be employed to shield reactive sites while maintaining overall molecular integrity. This allows for selective functionalization without unintended side reactions, which is crucial for complex drug synthesis.

In conclusion, 3-(difluoromethyl)-2-methoxy-6-nitropyridine-4-carboxylic acid (CAS No. 1805262-89-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play an even greater role in shaping the future of medicinal chemistry.